Cas no 97-87-0 (butyl isobutyrate)

butyl isobutyrate structure
butyl isobutyrate structure
Product Name:butyl isobutyrate
CAS No:97-87-0
MF:C8H16O2
MW:144.211442947388
MDL:MFCD00048773
CID:34921
PubChem ID:87571673
Update Time:2024-03-01

butyl isobutyrate Chemical and Physical Properties

Names and Identifiers

    • butyl isobutyrate
    • BUTYL-iso-BUTYRATE FCC
    • Isobutyric acid n- butyl ester
    • butyl 2-methylpropanoate
    • Isobutyric Acid Butyl Ester
    • Isobutyric acid, butyl ester (6CI, 7CI, 8CI)
    • 1-Butyl 2-methylpropionate
    • 1-Butyl isobutyrate
    • Butyl 2-methyl-1-propanoate
    • Butyl 2-methylpropionate
    • Butyl isobutanoate
    • n-Butyl isobutyrate
    • MDL： MFCD00048773
    • Inchi： 1S/C8H16O2/c1-4-5-6-10-8(9)7(2)3/h7H,4-6H2,1-3H3
    • InChI Key： JSLCOZYBKYHZNL-UHFFFAOYSA-N
    • SMILES： O=C(C(C)C)OCCCC

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Colorless liquid with strong fresh apple and pineapple fruit like aroma
  • Density: 0.862 g/mL at 25 °C(lit.)
  • Melting Point: -88.07°C (estimate)
  • Boiling Point: 150°C
  • Flash Point: 110 °F
  • Refractive Index: n20/D 1.401(lit.)
  • PSA: 26.30000
  • LogP: 1.98570
  • FEMA: 2188 | BUTYL ISOBUTYRATE
  • Solubility: Miscible in ethanol \ ether and most non-volatile oils, insoluble in propylene glycol \ glycerol and water

butyl isobutyrate Security Information

butyl isobutyrate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

butyl isobutyrate Pricemore >>

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TRC
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butyl isobutyrate Production Method

Production Method 1

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Sulfate ,  Tin oxide (SnO2) Solvents: Cyclohexane ;  rt → reflux; 2.5 h, reflux; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Composite diatomite-solid acid catalyst for synthesis of butyl-isobutyrate
Chen, Danyun; Wang, Shuli; He, Jianying, Shiyou Huagong, 2010, 39(2), 157-161

Production Method 2

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Lanthanum ,  Titania ,  Sulfate Solvents: Toluene
Reference
The catalytic synthesis of butyl isobutyrate by SO42-/TiO2/La3+ rare-earth solid superacid
Lin, Jin; Liu, Huating; Wang, Lanzhi, Xiangliao Xiangjing Huazhuangpin, 2000, (1), 6-8

Production Method 3

71-36-3 71-36-3
31416-34-9 31416-34-9
97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  92 °C; 92 °C → 95 °C
Reference
Method for treating isobutyrate-containing wastewater by alcohol esterification process
, China, , ,

Production Method 4

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Ceric sulfate Solvents: Benzene ;  60 min, reflux
Reference
Synthesis of butyl isobutyrate catalyzed by cerium sulfate
Zhou, Hui; Yang, Weibing; Sun, Degong; He, Jianying; Chen, Danyun, Yingyong Huagong, 2009, 38(6), 813-814

Production Method 5

70737-85-8 70737-85-8
97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Boron trifluoride ,  Mercuric oxide
Reference
Pentaatomic heteroaromatic compounds. Part XI. New route to esters from 2-substituted-1,3-benzoxathiolium tetrafluoroborates. An effective protection of esters against nucleophilic attack
Aimo, Giuseppe; Degani, Iacopo; Fochi, Rita, Synthesis, 1979, (3), 223-7

Production Method 6

563-83-7 563-83-7
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Bis[μ-[1,3,5-benzenetricarboxylato(3-)-κO1:κO′1]]hexakis[μ-(formato-κO:κO′)]tetr… ;  24 h, 150 °C
Reference
Zr-MOF-808 as Catalyst for Amide Esterification
Villoria-del-Alamo, Beatriz; Rojas-Buzo, Sergio; Garcia-Garcia, Pilar; Corma, Avelino, Chemistry - A European Journal, 2021, 27(14), 4588-4598

Production Method 7

65039-03-4 65039-03-4
109-69-3 109-69-3
5711-69-3 5711-69-3
97-87-0 97-87-0
Reaction Conditions
1.1 3 h, 70 °C
Reference
Esterification of carboxylate-based ionic liquids with alkyl halides
Zhao, Bin; Greiner, Lasse; Leitner, Walter, Chemical Communications (Cambridge, 2011, 47(10), 2973-2975

Production Method 8

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Silica ,  1H-Imidazole, 1-hexyl-, sulfate (1:1) ;  2 h, reflux
Reference
Preparation and application of supported ionic liquid catalyst for esterification of acid and alcohol
, China, , ,

Production Method 9

97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Water ;  1 atm, 35 °C
Reference
Enhanced Pd-catalyzed hydrogenation of olefins within polymeric microreactors under organic/aqueous biphasic conditions
Lan, Yang; Zhang, Minchao; Zhang, Wangqing; Yang, Li, Chemistry - A European Journal, 2009, 15(15), 3670-3673

Production Method 10

97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrogen ,  Hydrochloric acid Catalysts: Rhodium Solvents: Toluene ,  Water ;  pH 7; 2.5 h, pH 3
Reference
pH-Responsive Pickering emulsion stabilized by polymer-coated silica nanoaggregates and applied to recyclable interfacial catalysis
Luo, Ruidong; Dong, Jinfeng; Luo, Yunbai, RSC Advances, 2020, 10(69), 42423-42431

Production Method 11

97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Octyltrimethoxysilane ,  Silica ,  3-[(Trimethoxysilyl)propyl]diethylenetriamine Solvents: Toluene ;  4 h, 110 °C
1.2 Reagents: Sodium borohydride Catalysts: Palladium diacetate Solvents: Ethanol ,  Toluene ;  4 h, rt
1.3 Reagents: Hydrogen Solvents: Ethyl acetate ,  Water ;  1.5 h, 2 MPa, 40 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4
Reference
A pH-switched Pickering emulsion catalytic system: high reaction efficiency and facile catalyst recycling
Huang, Jianping; Yang, Hengquan, Chemical Communications (Cambridge, 2015, 51(34), 7333-7336

Production Method 12

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 100 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Synthesis of butyl-isobutyrate with composite kaolin solid acid as catalyst
Chen, Danyun; Zhou, Hui; He, Jianying, Feijinshukuang, 2010, 33(1), 28-30

Production Method 13

97-72-3 97-72-3
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Pyridinium, 4-(dimethylamino)-1-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecaf… ;  24 h, rt
Reference
Fluorous 4-N,N-dimethylaminopyridium iodide: Recyclable organocatalysts by precipitation for acylation reaction at room temperature
Yi, Wen-Bin; Zhu, Yi-Wei; Cai, Chun, Catalysis Communications, 2013, 41, 26-28

Production Method 14

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: Heptane ;  24 h, 40 °C
Reference
Structure-function correlation in lipase catalysed esterification reactions of short and medium carbon chain length alcohols and acids
Divakar, Soundar, Indian Journal of Chemistry, 2002, (2002), 1919-1922

Production Method 15

97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Diethyl ether ,  Water ;  2.5 h, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  490 min, pH 3 - 4, 30 °C
Reference
A Mesoporous Silica Nanocomposite Shuttle: pH-Triggered Phase Transfer between Oil and Water
Wang, Haixia; Yang, Hengquan; Liu, Huanrong; Yu, Yuhong; Xin, Hongchuan, Langmuir, 2013, 29(22), 6687-6696

Production Method 16

71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, 0 °C; 2 h, rt
Reference
Nematicidal Activity of Natural Ester Compounds and Their Analogues against Pine Wood Nematode, Bursaphelenchus xylophilus
Seo, Seon-Mi; Kim, Junheon; Koh, Sang-Hyun; Ahn, Young-Joon; Park, Il-Kwon, Journal of Agricultural and Food Chemistry, 2014, 62(37), 9103-9108

Production Method 17

79-31-2 79-31-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Solvents: Hexane ,  Water ;  24 h, 35 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Hydrolysis and esterification reactions in aqueous and organic medium: study of the selectivity activity of an acetonic powder from the dromedary liver
Alirachedi, F.; Ferkous, F.; Djeghaba, Z., Research Journal of Applied Sciences, 2007, 2(2), 136-140

Production Method 18

17158-31-5 17158-31-5
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Solvents: Nitromethane
Reference
Stable carbonium ions. IV. Secondary and tertiary alkyl and aralkyl oxocarbonium hexafiuoroantimonates. Formation and identification of the trimethylcarbonium ion by decarbonylation of the tert-butyl oxocarbonium ion
Olah, George A.; Tolgyesi, William S.; Kuhn, Stephen J.; Moffatt, Maryanne E.; Bastien, Ivan J.; et al, Journal of the American Chemical Society, 1963, 85, 1328-34

Production Method 19

430-92-2 430-92-2
71-36-3 71-36-3
97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Triethylamine
Reference
Hexafluoropropene oxide
Oppenheimer, Jossian; Hsung, Richard P.; Li, Hongyan; Lu, Ting; Wei, Yonggang, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, , 1-11

Production Method 20

81357-56-4 81357-56-4
24406-16-4 24406-16-4
97-87-0 97-87-0
Reaction Conditions
1.1 Reagents: Oxygen
Reference
Reaction of lithium dialkylcuprates with S-2-pyridyl thioates in the presence of oxygen. A carboxylic ester synthesis
Kim, Sunggak; Lee, Jae In; Chung, Bong Young, Journal of the Chemical Society, 1981, (1981), 1231-2

butyl isobutyrate Raw materials

butyl isobutyrate Preparation Products

butyl isobutyrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:97-87-0)Butyl Isobutyrate
Order Number:LE16213
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:97-87-0)Butyl Isobutyrate
LE16213
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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